2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol

• IUPAC Name: 2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol
• InChI: InChI=1S/C9H9N3OS/c1-12-8(10-11-9(12)14)6-4-2-3-5-7(6)13/h2-5,13H,1H3,(H,11,14)
• InChI Key: KHBFENUKVIPGPG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1S)C2=CC=CC=C2O
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol

Description

The compound with the identifier “2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol” is a chemical substance listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is a unique identifier used to catalog and provide detailed information about this specific compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol involves specific synthetic routes and reaction conditions. The exact methods can vary depending on the desired purity and yield. Generally, the synthesis involves multiple steps, including the use of various reagents and catalysts to achieve the final product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the reaction conditions to maximize yield and minimize costs. The process may include continuous flow reactors, large-scale batch reactors, and other industrial equipment to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions involving this compound typically use common reagents such as acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions can vary, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various derivatives and intermediates that are useful in further chemical synthesis.

Scientific Research Applications

2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological assays and experiments to study its effects on biological systems.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol involves its interaction with specific molecular targets and pathways. This can include binding to enzymes, receptors, or other proteins to exert its effects. The exact mechanism can vary depending on the specific application and context in which the compound is used.